Ethyl 1-cyclopropyl-6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylate

• IUPAC Name: ethyl 1-cyclopropyl-6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxoquinoline-3-carboxylate
• InChI: InChI=1S/C20H23F2N3O3/c1-3-28-20(27)14-10-25(12-4-5-12)17-13(19(14)26)8-15(21)18(16(17)22)24-7-6-23-11(2)9-24/h8,10-12,23H,3-7,9H2,1-2H3
• InChI Key: GYZIKBVCDQFOAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN(C2=C(C(=C(C=C2C1=O)F)N3CCNC(C3)C)F)C4CC4
• Molecular Formula: C20H23F2N3O3
• DSSTOX Substance ID: DTXSID00551188
• Molecular Weight: 391.4 g/mol
• CAS RN: 103460-87-3

Description

Ethyl 1-cyclopropyl-6,8-difluoro-7-(3-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylate is a chemical compound with the molecular formula C18H19F2N3O3. It is stored in an inert atmosphere at room temperature.

Physical and Chemical Properties This compound has a molecular weight of 363.36. It has a high GI absorption and is a P-gp substrate. It is an inhibitor of CYP2D6. Its Log Po/w (iLOGP) is 2.28. It is very soluble with a solubility of 5.82 mg/ml.

Scientific Research Applications

• Scientific Field : Medicinal Chemistry, Antibacterial Research.

• Methods of Application or Experimental Procedures : Fluoroquinolones work by inhibiting bacterial DNA-gyrase, which affects bacteria reproduction. Structural modification of the quinolone skeleton by incorporating fluorine atoms at C-6 and other positions of the benzene ring resulted in a remarkable improvement of antimicrobial properties.

• Scientific Field : Fluorine Chemistry.
• Summary of the Application : This compound is a type of fluoroquinolone, a family of antibacterials. Fluoroquinolones have a high level of antibacterial activity and a wide spectrum which surpass many antibiotics.
• Methods of Application or Experimental Procedures : Incorporation of substituents such as Cl, Br, SH, SCH3, CHO into position 5 of 1-cyclopropyl-6,8-difluoro-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydro-3-quinolincarboxylic acids didn’t result in substantial increase of their activity.
• Results or Outcomes : Some substituents at C(5) have a negative effect on antibacterial activity of fluoroquinolones.

• Scientific Field : Fluorine Chemistry.
• Summary of the Application : This compound is a type of fluoroquinolone, a family of antibacterials. Fluoroquinolones have a high level of antibacterial activity and a wide spectrum which surpass many antibiotics.
• Methods of Application or Experimental Procedures : Incorporation of substituents such as Cl, Br, SH, SCH 3, CHO into position 5 of 1-cyclopropyl-6,8-difluoro-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydro-3-quinolincarboxylic acids didn’t result in substantial increase of their activity.
• Results or Outcomes : Some substituents at C(5) have a negative effect on antibacterial activity of fluoroquinolones.

Safety And Hazards

The compound has a signal word of warning. The hazard statements include H302, H315, H319, and H335. The precautionary statements are P261, P305, P351, and P338.